Cas no 69066-47-3 (Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester)

Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester structure
69066-47-3 structure
Product Name:Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester
CAS No:69066-47-3
MF:C14H16FNO3
MW:265.28014755249
CID:392288
PubChem ID:53871379
Update Time:2025-04-19

Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester
    • cyclohexyl 2-(4-fluoroanilino)-2-oxoacetate
    • 69066-47-3
    • SCHEMBL11057885
    • DTXSID20707286
    • Cyclohexyl (4-fluoroanilino)(oxo)acetate
    • Inchi: 1S/C14H16FNO3/c15-10-6-8-11(9-7-10)16-13(17)14(18)19-12-4-2-1-3-5-12/h6-9,12H,1-5H2,(H,16,17)
    • InChI Key: HDJJZWGCIUOQMV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC(C(=O)OC1CCCCC1)=O

Computed Properties

  • Exact Mass: 265.11142153g/mol
  • Monoisotopic Mass: 265.11142153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.4Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.